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Compound of Interest

Compound Name: Panaxcerol B

Cat. No.: B12938503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Panaxcerol B, a monogalactosyl monoacylglyceride isolated from Panax ginseng, has

demonstrated potential as an inhibitor of nitric oxide (NO) production.[1] Proper preparation

and storage of Panaxcerol B stock solutions are critical for ensuring experimental

reproducibility and maintaining the compound's integrity. These application notes provide a

detailed protocol for the preparation and storage of Panaxcerol B stock solutions, tailored for

researchers in academic and industrial settings. The following guidelines are based on the

general properties of glycosyl glycerides and best practices in laboratory settings, as specific

solubility and stability data for Panaxcerol B are limited in publicly available resources.
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Parameter Value Reference

IUPAC Name

(2R)-2,3-dihydroxypropyl

(2R,3R,4S,5R,6S)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxane-2-

carboxylate

N/A

Molecular Formula C₂₇H₄₆O₉ [1]

Molecular Weight 514.65 g/mol [1]

CAS Number 171520-42-6 [1]

Biological Activity

Inhibitor of NO production in

LPS-stimulated RAW264.7

cells (IC₅₀ = 59.4 µM)

[1]

Solubility and Recommended Solvents
While specific quantitative solubility data for Panaxcerol B is not readily available, based on its

structure as a glycosyl glyceride, Dimethyl Sulfoxide (DMSO) is recommended as the primary

solvent for creating high-concentration stock solutions. For similar compounds, like glycosyl

ceramides, DMSO is the solvent of choice for cell culture experiments. Researchers should

perform a small-scale solubility test to determine the optimal concentration for their specific

batch of Panaxcerol B.
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Solvent Anticipated Solubility Notes

Dimethyl Sulfoxide (DMSO) High
Recommended for primary

stock solutions.

Ethanol Limited/Moderate

May be suitable for lower

concentration working

solutions.

Methanol Limited/Moderate

May be suitable for lower

concentration working

solutions.

Water Poor
Not recommended for initial

stock solution preparation.

Note: The use of organic solvents may have an effect on experimental systems. It is crucial to

include appropriate solvent controls in all assays.

Experimental Protocol: Preparation of a 10 mM
Panaxcerol B Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Panaxcerol B in DMSO.

Materials:

Panaxcerol B (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:
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Pre-weighing Preparation: Allow the vial of Panaxcerol B to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: On a calibrated analytical balance, accurately weigh out 1 mg of Panaxcerol B.

Calculation of Solvent Volume:

To prepare a 10 mM stock solution from 1 mg of Panaxcerol B (MW = 514.65 g/mol ), the

required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 514.65 g/mol ) = 0.000194 L

Volume (µL) = 194 µL

Dissolution:

Add 194 µL of anhydrous DMSO to the vial containing 1 mg of Panaxcerol B.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (to 37°C) may be applied if necessary to aid dissolution.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber or opaque

vials to minimize freeze-thaw cycles and light exposure.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
Proper storage is essential to maintain the stability of the Panaxcerol B stock solution.
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Storage Condition Recommended Duration Notes

-20°C Up to 6 months (estimated)
Recommended for long-term

storage. Protect from light.

-80°C Up to 12 months (estimated)
Recommended for archival

storage. Protect from light.

4°C Short-term (days to a week)
Not recommended for long-

term storage.

Room Temperature Not Recommended May lead to degradation.

Note: The stability data presented is an estimation based on general practices for similar

compounds. It is highly recommended to perform stability studies for your specific experimental

needs. Avoid repeated freeze-thaw cycles.

Visualization of Protocols and Pathways
Experimental Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

Start: Equilibrate Panaxcerol B to Room Temperature

Weigh 1 mg of Panaxcerol B

Calculate DMSO Volume (194 µL for 10 mM)

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Light-Protected Vials

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for Panaxcerol B Stock Solution Preparation.
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Postulated Signaling Pathway Inhibition by Panaxcerol
B
Panaxcerol B has been shown to inhibit NO production. This is often associated with the

downregulation of inducible nitric oxide synthase (iNOS) expression, which can be triggered by

inflammatory stimuli like lipopolysaccharide (LPS) through signaling pathways such as the NF-

κB pathway.

LPS-Induced NO Production Pathway

LPS TLR4 MyD88 IKK NF-κB
iNOS Expression NO Production

Panaxcerol B Inhibition

Click to download full resolution via product page

Caption: Panaxcerol B's Potential Inhibition of the NO Signaling Pathway.

Quality Control
It is recommended to verify the concentration and purity of the stock solution periodically,

especially for long-term studies. This can be achieved using methods such as High-

Performance Liquid Chromatography (HPLC).

Safety Precautions
Always handle Panaxcerol B and DMSO in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for Panaxcerol B for detailed safety information. If an

SDS is not available from the supplier, handle with caution as an untested substance.
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DMSO can facilitate the absorption of other chemicals through the skin. Take extra care to

avoid skin contact.

Disclaimer: This document is intended for informational purposes only and is based on

currently available information and general laboratory practices. The user is solely responsible

for determining the suitability of these protocols for their specific applications and for ensuring

compliance with all applicable safety and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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